N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butyramide

• IUPAC Name: N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]butanamide
• InChI: InChI=1S/C19H23N5O2/c1-3-5-17(25)20-8-9-24-18-16(11-22-24)19(26)23(13-21-18)12-15-7-4-6-14(2)10-15/h4,6-7,10-11,13H,3,5,8-9,12H2,1-2H3,(H,20,25)
• InChI Key: LKWHXNGPQRQPCG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC(=C3)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their diverse biological activities. They have been found to have potential as anti-tubercular and anti-cancer agents.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring. It also has a 3-methylbenzyl group attached to the pyrazolo[3,4-d]pyrimidine core, and a butyramide group attached via an ethyl linker.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

Certain indole derivatives, including those related to our compound, have been investigated for their anti-inflammatory effects. Notably:

• .

Ulcerogenic Index

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Other Biological Activities

While the specific compound mentioned has not been extensively studied, indole derivatives in general possess diverse biological activities, including:

Mechanism of Action

The mechanism of action of pyrazolo[3,4-d]pyrimidine derivatives can vary depending on the specific substitutions on the core structure. Some pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit certain kinases, which are enzymes that play key roles in cellular processes.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Without specific information, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely involve further studies to elucidate its biological activities and potential therapeutic applications. This could include in vitro and in vivo studies to evaluate its efficacy and safety, as well as mechanistic studies to understand its mode of action.